Cas no 2940943-80-4 (2,2-Diethyltetrahydropyran-4-amine;hydrochloride)

• Product Name: 2,2-Diethyltetrahydropyran-4-amine;hydrochloride
• CAS No: 2940943-80-4
• MF: C₉H₂₀ClNO
• MW: 193.71
• CID: 6800732
• PubChem ID: 168448630
• Update Time: 2025-06-13

2,2-Diethyltetrahydropyran-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyltetrahydropyran-4-amine;hydrochloride
• 2940943-80-4
• F93555
• 2,2-DIETHYLTETRAHYDROPYRAN-4-AMINE HYDROCHLORIDE
• 2,2-Diethyltetrahydro-2H-pyran-4-amine hydrochloride
• 2,2-Diethyltetrahydropyran-4-amine;hydrochloride

• Inchi： InChI=1S/C9H19NO.ClH/c1-3-9(4-2)7-8(10)5-6-11-9;/h8H,3-7,10H2,1-2H3;1H
• InChI Key： HZEITVHEJZFJRU-UHFFFAOYSA-N
• SMILES： CCC1(CC(CCO1)N)CC.Cl

Computed Properties

• Exact Mass: 193.1233420g/mol
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-Diethyltetrahydropyran-4-amine;hydrochloride

Recent Advances in the Study of 2,2-Diethyltetrahydropyran-4-amine;hydrochloride (CAS: 2940943-80-4)

The compound 2,2-Diethyltetrahydropyran-4-amine;hydrochloride (CAS: 2940943-80-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrahydropyran core and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and provide insights into its current and future applications.

One of the key areas of investigation has been the synthetic routes to 2,2-Diethyltetrahydropyran-4-amine;hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic pathway that improves yield and purity, making it more feasible for large-scale production. The method involves a series of catalytic hydrogenation and amine protection-deprotection steps, which have been fine-tuned to minimize side reactions. This advancement is critical for ensuring the compound's availability for further pharmacological testing and potential commercialization.

Pharmacologically, 2,2-Diethyltetrahydropyran-4-amine;hydrochloride has been explored for its activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro studies indicate that the compound exhibits affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. However, these findings are still in the early stages, and more extensive in vivo studies are required to validate these effects and assess any potential side effects.

Another promising avenue of research involves the use of 2,2-Diethyltetrahydropyran-4-amine;hydrochloride as a building block for more complex drug molecules. Its rigid tetrahydropyran ring and amine group make it an attractive scaffold for designing new compounds with enhanced bioavailability and target specificity. Recent computational studies have utilized molecular docking simulations to predict how derivatives of this compound might interact with various biological targets, paving the way for rational drug design.

Despite these advancements, challenges remain in the development of 2,2-Diethyltetrahydropyran-4-amine;hydrochloride-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed before clinical applications can be realized. Ongoing research is focusing on these aspects, with several groups investigating prodrug strategies and novel delivery systems to overcome these hurdles.

In conclusion, 2,2-Diethyltetrahydropyran-4-amine;hydrochloride represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and pharmacological potential make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic profile and translating these findings into clinical applications. As the field progresses, this compound may well become a cornerstone in the development of new treatments for a range of diseases.